Cas no 15510-09-5 (Butanediamide,N1,N4-diphenyl-)

Butanediamide,N1,N4-diphenyl- structure
Butanediamide,N1,N4-diphenyl- structure
Product Name:Butanediamide,N1,N4-diphenyl-
CAS No:15510-09-5
MF:C16H16N2O2
MW:268.310443878174
CID:142802
PubChem ID:270325
Update Time:2025-04-19

Butanediamide,N1,N4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide,N1,N4-diphenyl-
    • Butanediamine, N,N'-diphenyl-
    • Benzamide, 2-hydroxy-N,N-diphenyl-
    • Bernsteinsaeure-dianilid
    • CTK2B0896
    • N,N-Diphenyl-salicylamid
    • N,N-diphenyl-salicylamide
    • N,N'-Diphenyl-succinamid
    • N,N'diphenylsuccinamide
    • N,N'-diphenylsuccinamide
    • N,N'-diphenyl-succinamide
    • Salicylsaeure-diphenylamid
    • Succinanilid
    • succinic acid dianilide
    • Succinanilide
    • N~1~,N~4~-Diphenylbutanediimidic acid
    • NOEOAZMRAXYIEK-UHFFFAOYSA-N
    • DTXSID80935129
    • Butanediamide,N'-diphenyl-
    • SR-01000253056-2
    • NSC-112704
    • N,N'-diphenylbutanediamide
    • 15510-09-5
    • N,N''-diphenylsuccinamide
    • Cambridge id 7161771
    • N,N''-diphenylbutanediamide
    • AKOS000493242
    • SCHEMBL3342586
    • Succinphenylamid
    • HMS1589B03
    • BDBM67457
    • Butanediamine,N'-diphenyl-
    • SR-01000253056
    • cid_270325
    • SR-01000253056-1
    • CHEMBL1332917
    • N-Phenyl-N'-phenylbutane-1,4-diamide
    • NSC112704
    • Oprea1_360589
    • Oprea1_175830
    • Butanediamide, N,N'-diphenyl-
    • Inchi: 1S/C16H16N2O2/c19-15(17-13-7-3-1-4-8-13)11-12-16(20)18-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20)
    • InChI Key: NOEOAZMRAXYIEK-UHFFFAOYSA-N
    • SMILES: O=C(CCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.12128
  • Monoisotopic Mass: 268.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.239
  • Boiling Point: 570.4°C at 760 mmHg
  • Flash Point: 228.2°C
  • Refractive Index: 1.65
  • PSA: 58.2
  • LogP: 3.19000
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